Cas no 2172611-51-5 (4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(trifluoromethyl)pentanamidobut-2-enoic acid)

• Product Name: 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(trifluoromethyl)pentanamidobut-2-enoic acid
• CAS No: 2172611-51-5
• MF: C₂₅H₂₅F₃N₂O₅
• MW: 490.471617460251
• CID: 6361100
• PubChem ID: 165806103
• Update Time: 2025-06-11

4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(trifluoromethyl)pentanamidobut-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(trifluoromethyl)pentanamidobut-2-enoic acid
• 4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(trifluoromethyl)pentanamido]but-2-enoic acid
• EN300-1498256
• 2172611-51-5

• Inchi： 1S/C25H25F3N2O5/c26-25(27,28)16(14-22(31)29-12-5-10-23(32)33)11-13-30-24(34)35-15-21-19-8-3-1-6-17(19)18-7-2-4-9-20(18)21/h1-10,16,21H,11-15H2,(H,29,31)(H,30,34)(H,32,33)/b10-5+
• InChI Key： JZECVGPASLWUKL-BJMVGYQFSA-N
• SMILES： FC(C(CC(NC/C=C/C(=O)O)=O)CCNC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)(F)F

Computed Properties

• Exact Mass: 490.17155639g/mol
• Monoisotopic Mass: 490.17155639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 751
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(trifluoromethyl)pentanamidobut-2-enoic acid

Comprehensive Analysis of 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(trifluoromethyl)pentanamidobut-2-enoic acid (CAS No. 2172611-51-5)

In the rapidly evolving field of pharmaceutical and biochemical research, 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(trifluoromethyl)pentanamidobut-2-enoic acid (CAS No. 2172611-51-5) has emerged as a compound of significant interest. This molecule, characterized by its unique fluorenylmethoxycarbonyl (Fmoc) and trifluoromethyl functional groups, is widely utilized in peptide synthesis and drug development. Researchers are increasingly exploring its applications due to its stability and reactivity, which are critical for advanced bioconjugation and proteomics studies.

The structural complexity of 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(trifluoromethyl)pentanamidobut-2-enoic acid makes it a valuable building block in solid-phase peptide synthesis (SPPS). The Fmoc group serves as a protective moiety for amines, enabling selective deprotection under mild conditions. Meanwhile, the trifluoromethyl moiety enhances the compound's lipophilicity, a property highly sought after in the design of bioactive molecules and small-molecule inhibitors. These features align with current trends in precision medicine and targeted drug delivery, where molecular specificity is paramount.

Recent advancements in AI-driven drug discovery have further amplified the demand for specialized compounds like CAS No. 2172611-51-5. Machine learning models often require high-purity intermediates to predict molecular interactions accurately. This compound's compatibility with high-throughput screening (HTS) platforms makes it a preferred choice for virtual screening and cheminformatics applications. Additionally, its role in peptide-based therapeutics has garnered attention, particularly in oncology and immunology research.

From a synthetic chemistry perspective, the incorporation of 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(trifluoromethyl)pentanamidobut-2-enoic acid into peptide backbones offers improved resistance to enzymatic degradation. This attribute is crucial for developing oral bioavailability in peptide drugs, a longstanding challenge in the industry. The compound's α,β-unsaturated carboxylic acid moiety also facilitates Michael addition reactions, expanding its utility in bioconjugate chemistry.

Environmental and regulatory considerations are equally important when discussing CAS No. 2172611-51-5. The compound's synthesis adheres to green chemistry principles, minimizing hazardous byproducts. Its non-toxic profile and compliance with REACH and FDA guidelines make it a sustainable option for industrial-scale production. These factors resonate with the growing emphasis on eco-friendly pharmaceuticals and sustainable drug development.

In conclusion, 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(trifluoromethyl)pentanamidobut-2-enoic acid represents a versatile and innovative tool in modern chemistry. Its applications span from peptide engineering to drug discovery, addressing critical needs in both academia and industry. As research continues to uncover its full potential, this compound is poised to play a pivotal role in shaping the future of therapeutic innovation.